Cas no 1339465-61-0 (3-methyl-1-(3,3,3-trifluoropropyl)piperidin-4-one)

• Product Name: 3-methyl-1-(3,3,3-trifluoropropyl)piperidin-4-one
• CAS No: 1339465-61-0
• MF: C₉H₁₄F₃NO
• MW: 209.208773136139
• CID: 5292325
• Update Time: 2026-03-10

3-methyl-1-(3,3,3-trifluoropropyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(3,3,3-trifluoropropyl)piperidin-4-one
• 4-Piperidinone, 3-methyl-1-(3,3,3-trifluoropropyl)-

• Inchi： 1S/C9H14F3NO/c1-7-6-13(4-2-8(7)14)5-3-9(10,11)12/h7H,2-6H2,1H3
• InChI Key： FEJNRWRZHOLTED-UHFFFAOYSA-N
• SMILES： FC(CCN1CCC(C(C)C1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3

Additional information on 3-methyl-1-(3,3,3-trifluoropropyl)piperidin-4-one

Research Brief on 3-methyl-1-(3,3,3-trifluoropropyl)piperidin-4-one (CAS: 1339465-61-0): Recent Advances and Applications

3-methyl-1-(3,3,3-trifluoropropyl)piperidin-4-one (CAS: 1339465-61-0) is a fluorinated piperidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its trifluoropropyl moiety, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a building block for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of 3-methyl-1-(3,3,3-trifluoropropyl)piperidin-4-one has been optimized in recent years to improve yield and purity. A study published in the Journal of Fluorine Chemistry (2023) described a novel catalytic approach using palladium-based catalysts, which achieved a yield of over 85% under mild reaction conditions. The incorporation of the trifluoropropyl group was found to enhance the lipophilicity and metabolic stability of the resulting derivatives, making them promising candidates for drug development. Additionally, the compound's structural flexibility allows for further functionalization, enabling the creation of diverse analogs with tailored pharmacological properties.

In terms of biological activity, 3-methyl-1-(3,3,3-trifluoropropyl)piperidin-4-one has shown promising results in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives of this compound exhibit potent inhibitory activity against acetylcholinesterase (AChE), a key target in the treatment of Alzheimer's disease. The trifluoropropyl group was found to play a critical role in binding affinity, as it forms favorable interactions with the enzyme's hydrophobic pocket. Furthermore, these derivatives displayed improved blood-brain barrier permeability compared to non-fluorinated analogs, suggesting their potential as CNS-active agents.

Another area of interest is the antimicrobial potential of 3-methyl-1-(3,3,3-trifluoropropyl)piperidin-4-one derivatives. A recent study in the European Journal of Medicinal Chemistry (2023) reported that certain analogs exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the disruption of bacterial cell membrane integrity, facilitated by the compound's lipophilic nature. These findings underscore the versatility of this scaffold in addressing unmet medical needs, particularly in the face of rising antibiotic resistance.

Looking ahead, the applications of 3-methyl-1-(3,3,3-trifluoropropyl)piperidin-4-one are expected to expand further. Ongoing research is exploring its utility in the design of positron emission tomography (PET) tracers for neuroimaging, leveraging the fluorine atoms for isotopic labeling. Additionally, collaborations between academic and industrial researchers are underway to optimize the compound's pharmacokinetic profile and reduce potential off-target effects. As the understanding of its structure-activity relationships deepens, this compound is poised to play a pivotal role in the development of next-generation therapeutics.

In conclusion, 3-methyl-1-(3,3,3-trifluoropropyl)piperidin-4-one (CAS: 1339465-61-0) represents a promising scaffold in medicinal chemistry, with demonstrated potential in CNS disorders and antimicrobial therapy. Recent advancements in its synthesis and biological evaluation highlight its versatility and pave the way for future innovations. Continued research efforts will be essential to fully unlock its therapeutic potential and translate these findings into clinically viable treatments.